Cas no 1956437-73-2 ((S)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride)

• Product Name: (S)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride
• CAS No: 1956437-73-2
• MF: C₉H₁₂ClF₂NO
• MW: 223.647488594055
• CID: 4937352
• Update Time: 2025-06-07

(S)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride
• (S)-1-(2,6-DIFLUORO-4-METHOXYPHENYL)ETHANAMINE HCL

• Inchi： 1S/C9H11F2NO.ClH/c1-5(12)9-7(10)3-6(13-2)4-8(9)11;/h3-5H,12H2,1-2H3;1H/t5-;/m0./s1
• InChI Key： SWNYDDQVCAISKQ-JEDNCBNOSA-N
• SMILES： Cl.FC1C=C(C=C(C=1[C@H](C)N)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 156
• Topological Polar Surface Area: 35.2

Additional information on (S)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride

Introduction to (S)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride (CAS No. 1956437-73-2)

(S)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride (CAS No. 1956437-73-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a fluoro-substituted aromatic ring and a methoxy group, which contribute to its pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The development and synthesis of (S)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride have been driven by the need for more effective and selective drugs in treating neurological disorders, particularly those involving serotonin and dopamine systems. Recent studies have highlighted its potential as a lead compound for the development of novel antidepressants and antipsychotics. The chiral nature of the compound ensures that it can interact specifically with target receptors, potentially reducing side effects and improving efficacy.

In terms of chemical structure, (S)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride is an amine derivative with a fluoro-substituted phenyl ring and a methoxy group at the para position. The presence of these functional groups imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity. The hydrochloride salt form is commonly used in pharmaceuticals due to its improved solubility in aqueous solutions, which facilitates drug delivery and absorption.

Recent advancements in synthetic methods have enabled the efficient production of (S)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride. One notable approach involves the use of asymmetric synthesis techniques, such as chiral catalysts and enantioselective reactions, to ensure high enantiomeric purity. This is essential for pharmaceutical applications where the biological activity of enantiomers can differ significantly. For instance, studies have shown that the (S)-enantiomer exhibits superior pharmacological properties compared to its (R)-counterpart.

The pharmacological profile of (S)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride has been extensively investigated in preclinical studies. In vitro assays have demonstrated its ability to modulate serotonin and dopamine receptors, suggesting potential applications in treating mood disorders and schizophrenia. Animal models have further supported these findings, showing that the compound can effectively alleviate depressive-like behaviors and cognitive impairments.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride in human subjects. Early results are promising, with reports indicating good tolerability and a favorable side-effect profile. These trials are crucial for determining the optimal dosing regimens and identifying any potential adverse effects that may not be apparent in preclinical studies.

Beyond its therapeutic applications, (S)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride has also been studied for its potential as a research tool in neuroscience. Its ability to selectively interact with specific neurotransmitter systems makes it valuable for investigating the underlying mechanisms of various neurological disorders. This can provide insights into new targets for drug discovery and development.

In conclusion, (S)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride (CAS No. 1956437-73-2) is a promising compound with significant potential in both therapeutic applications and research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation and development in the pharmaceutical industry. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.